Cas no 2229679-20-1 (3-(4-fluoro-1H-indol-3-yl)prop-2-en-1-ol)

• Product Name: 3-(4-fluoro-1H-indol-3-yl)prop-2-en-1-ol
• CAS No: 2229679-20-1
• MF: C₁₁H₁₀FNO
• MW: 191.201606273651
• CID: 6352596
• PubChem ID: 165685519
• Update Time: 2025-05-21

3-(4-fluoro-1H-indol-3-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-1H-indol-3-yl)prop-2-en-1-ol
• EN300-1726628
• 2229679-20-1

• Inchi： 1S/C11H10FNO/c12-9-4-1-5-10-11(9)8(7-13-10)3-2-6-14/h1-5,7,13-14H,6H2/b3-2+
• InChI Key： GGSBBANQYQSMCO-NSCUHMNNSA-N
• SMILES： FC1=CC=CC2=C1C(/C=C/CO)=CN2

Computed Properties

• Exact Mass: 191.074642105g/mol
• Monoisotopic Mass: 191.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36Ų

Additional information on 3-(4-fluoro-1H-indol-3-yl)prop-2-en-1-ol

Comprehensive Overview of 3-(4-fluoro-1H-indol-3-yl)prop-2-en-1-ol (CAS No. 2229679-20-1)

3-(4-fluoro-1H-indol-3-yl)prop-2-en-1-ol is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound, identified by CAS No. 2229679-20-1, features a 4-fluoroindole core linked to a propenol side chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting GPCRs (G-protein-coupled receptors) and kinase inhibitors, which are hot topics in modern therapeutics.

The fluoroindole moiety in 3-(4-fluoro-1H-indol-3-yl)prop-2-en-1-ol enhances its metabolic stability and binding affinity, a feature highly sought after in the development of central nervous system (CNS) drugs. Recent studies highlight its role in modulating serotonin receptors, aligning with the growing demand for novel neuropsychiatric therapeutics. This aligns with trending searches such as "fluoroindole derivatives in CNS research" and "indole-based drug design," reflecting its relevance in current scientific discourse.

From a synthetic chemistry perspective, CAS No. 2229679-20-1 serves as a key building block for heterocyclic compounds. Its propenol side chain offers functionalization opportunities, enabling the creation of libraries for high-throughput screening (HTS). This is particularly valuable in the era of AI-driven drug discovery, where researchers frequently search for "scaffold diversity in medicinal chemistry" or "fluorinated indole synthesis." The compound’s adaptability makes it a staple in fragment-based drug design (FBDD).

Environmental and green chemistry considerations are also pivotal when discussing 3-(4-fluoro-1H-indol-3-yl)prop-2-en-1-ol. With increasing interest in sustainable synthesis, its preparation via catalytic methods or microwave-assisted reactions has become a focus. Queries like "eco-friendly indole derivatives" or "catalysis in fluoroorganic chemistry" underscore this trend. The compound’s stability under mild conditions further supports its utility in green pharmaceutical manufacturing.

In summary, 3-(4-fluoro-1H-indol-3-yl)prop-2-en-1-ol (CAS No. 2229679-20-1) bridges multiple disciplines—from drug discovery to sustainable chemistry. Its structural features and applications resonate with contemporary research priorities, making it a compound of enduring interest. As the scientific community continues to explore its potential, this fluorinated indole derivative is poised to remain at the forefront of innovation.